Cas no 51336-94-8 (2-chloro-1-(2,4-difluorophenyl)ethan-1-one)
51336-94-8 structure
Product Name:2-chloro-1-(2,4-difluorophenyl)ethan-1-one
CAS No:51336-94-8
MF:C8H5ClF2O
MW:190.574508428574
MDL:MFCD00013252
CID:55985
PubChem ID:588083
Update Time:2025-04-18
2-chloro-1-(2,4-difluorophenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1-(2,4-difluorophenyl)ethanone
- 2,4-difluoro-α-chloroacetophenone
- 2-Chloro-2',4'-difluoroacetophenone
- 2',4'-DIFLUORO-2-CHLOROACETOPHENONE
- 2,4-Difluorophenacyl Chloride
- Chloromethyl 2,4-difluorophenyl ketone
- a-Chloro-2,4-difluoroacetophenone
- 2-Chloro-2,4-difluoroacetophenone
- 2-Chloro-1-(2,4-Difluorophenyl)Ethan-1-One
- 2-Chloro-1-(2,4-difluoro-phenyl)-ethanone
- 1-(2,4-difluorophenyl)-2-chloroethan-1-one
- UENGBOCGGKLVJJ-UHFFFAOYSA-N
- 2',4'-DIFLUOROPHENACYL CHLORIDE
- 2'-CHLORO-2,4-DIFLUOROACETOPHENONE
- ALPHA-CHLORO-2,4-DIFLUORO
- EN300-22218
- Ethyl1,1,2,2-tetrafluoroethylether
- CS-W015868
- MFCD00013252
- 2-chloro-2', 4'-difluoroacetophenone
- 2-Chloro-2',4'-difluoro Acetophenone
- J-508621
- SCHEMBL2597507
- AM20040596
- CHEMBL105349
- PS-11647
- UENGBOCGGKLVJJ-UHFFFAOYSA-
- UPCMLD0ENAT5630404:001
- 1-(2,4-difluorophenyl)-2-chloroethanone
- 2-chloro-1-(2,4-difluorophenyl)-ethanone
- InChI=1/C8H5ClF2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
- 2-CHLORO-1-(2,4-DIFLUOROPHENYL)ETHANONE 2'-CHLORO-2,4-DIFLUOROACETOPHENONE 2-CHLORO-2',4'-DIFLUOROACETOPHENONE 2',4
- A7574
- Z147642150
- ALPHA-CHLORO-2,4-DIFLUOROACETOPHENONE
- FT-0639987
- BCP20884
- DTXSID40343185
- F0001-1340
- C2030
- 2',4'-Difluoro-alfa-chloroacetophenone
- 2-Chloro-2',4'-difluoroacetophenone, 98%
- NS00077456
- 2-Chloro-1-(2,4-difluorophenyl)ethanone #
- 2-chloro-1(2,4-difluorophenyl)-1-ethanone
- 2,4-difluoro-alpha-chloroacetophenone
- AKOS000200625
- PD140505
- 51336-94-8
- BDBM50119690
- 2-Chloro-2
- Ethanone, 2-chloro-1-(2,4-difluorophenyl)-
- AC-1571
- DB-019943
- 2-Chloro-2\\',4\\'-difluoroacetophenone
- STK399765
- 2-chloro-1-(2,4-difluorophenyl)ethan-1-one
-
- MDL： MFCD00013252
- Inchi： 1S/C8H5ClF2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
- InChI Key： UENGBOCGGKLVJJ-UHFFFAOYSA-N
- SMILES： ClCC(C1C=CC(=CC=1F)F)=O
Computed Properties
- Exact Mass: 190.00000
- Monoisotopic Mass: 189.9996988 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 190.57
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: crystal
- Density: 1.3544 (estimate)
- Melting Point: 48.0 to 52.0 deg-C
- Boiling Point: 240.8℃ at 760 mmHg
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.526
- PSA: 17.07000
- LogP: 2.38630
- Solubility: Not determined
- Sensitiveness: Lachrymatory
2-chloro-1-(2,4-difluorophenyl)ethan-1-one Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34-37
- Safety Instruction： S26-S36/37/39-S45-S25
- FLUKA BRAND F CODES：10-21
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：II
- Storage Condition：Inert atmosphere,2-8°C(BD10884)
2-chloro-1-(2,4-difluorophenyl)ethan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2-chloro-1-(2,4-difluorophenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 214735-5g |
2-Chloro-1-(2,4-difluorophenyl)ethanone |
51336-94-8 | 95% | 5g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 214735-10g |
2-Chloro-1-(2,4-difluorophenyl)ethanone |
51336-94-8 | 95% | 10g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 214735-25g |
2-Chloro-1-(2,4-difluorophenyl)ethanone |
51336-94-8 | 95% | 25g |
￡42.00 | 2022-03-01 | |
| Fluorochem | 214735-100g |
2-Chloro-1-(2,4-difluorophenyl)ethanone |
51336-94-8 | 95% | 100g |
￡146.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C121994-100g |
2-chloro-1-(2,4-difluorophenyl)ethan-1-one |
51336-94-8 | 98% | 100g |
¥446.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C121994-25g |
2-chloro-1-(2,4-difluorophenyl)ethan-1-one |
51336-94-8 | 98% | 25g |
¥116.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C121994-5g |
2-chloro-1-(2,4-difluorophenyl)ethan-1-one |
51336-94-8 | 98% | 5g |
¥29.90 | 2023-09-03 | |
| Chemenu | CM328886-1000g |
2-chloro-1-(2,4-difluorophenyl)ethanone |
51336-94-8 | 95% | 1000g |
$368 | 2021-06-16 | |
| ChemScence | CS-W015868-100g |
2-Chloro-1-(2,4-difluorophenyl)ethanone |
51336-94-8 | 99.92% | 100g |
$118.0 | 2022-04-27 | |
| TRC | C365670-1g |
2-Chloro-2',4'-difluoroacetophenone |
51336-94-8 | 1g |
$ 69.00 | 2023-04-18 |
2-chloro-1-(2,4-difluorophenyl)ethan-1-one Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:51336-94-8)2-Chloro-2',4'-difluoroacetophenone
Order Number:sfd7019
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:51336-94-8)
Order Number:SFD306;SDF302
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:51336-94-8)2'-氯-2,4-二氟苯乙酮
Order Number:LE3437484
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com
2-chloro-1-(2,4-difluorophenyl)ethan-1-one Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:51336-94-8)2-Chloro-2',4'-difluoroacetophenone
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Jiangsu Xinsu New Materials Co., Ltd
(CAS:51336-94-8)
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry